Cas no 111822-69-6 ((R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol)

(R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol is a chiral binaphthol derivative featuring triphenylsilyl groups at the 3,3′-positions. This modification enhances steric hindrance and electronic properties, making it a valuable ligand in asymmetric catalysis. The bulky triphenylsilyl substituents improve enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and C–C bond formations. Its rigid binaphthyl backbone ensures high stereochemical control, while the silyl groups contribute to increased solubility in organic solvents. This compound is particularly useful in synthesizing optically active intermediates for pharmaceuticals and fine chemicals. Its stability under various reaction conditions further underscores its utility in demanding catalytic applications.

(R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol structure

111822-69-6 structure

Product Name:(R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol

CAS No:111822-69-6

MF:C₅₆H₄₂O₂Si₂

MW:803.102496623993

CID:855058

PubChem ID:24885234

Update Time:2025-10-29

(R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol Chemical and Physical Properties

Names and Identifiers

- (R)-3,3'-BIS(TRIPHENYLSILYL)-1,1'-BI-2-&amp
- (R)-(+)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol
- 1-(2-hydroxy-3-triphenylsilylnaphthalen-1-yl)-3-triphenylsilylnaphthalen-2-ol
- R-3,3'-BIS(TRIPHENYLSILYL)-1,1'-BI-2-NAPHTHOL
- (R)-(+)-3,3'-bis(triphenylsilyl)binaphthol
- (R)-(C10H5(SiPh3)OH)2
- (R)-3,3'-(triphenylsilyl)-1,1'-bi-2,2'naphthol
- (R)-3,3′-Bis(triphenylsilyl)-1,1′-bi-2-naphthol
- (R)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol
- (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol
- 3,3'-Bis(triphenylsilyl)-1,1'-binaphthalene-2,2'-diol
- 3,3'-bis(trisphenylsilyl) binaphtholate
- 674737_ALDRICH
- 680206_ALDRICH
- AC1L97QD
- CTK8C7533
- NCI60_034745
- NSC697408
- (R)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2,2'-naphthol
- (R)-3,3'-BIS(TRIPHENYLSILYL)-1,1'-BI-2-&
- (R)-3,3μ-Bis(triphenylsilyl)-1,1μ-bi-2-naphthol
- (R)-3,3μ-Bis(triphenylsilyl)-1,1μ-binaphthalene-2,2μ-diol
- (R)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol 96%
- (R)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol, 99%e.e.
- (R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol
- NSC-697408
- (S)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol
- (R)-3,3?-Bis(Triphenylsilyl)-1,1?-Binaphthalene-2,2?-Diol
- 1-(2-hydroxy-3-triphenylsilyl-1-naphthyl)-3-triphenylsilyl-naphthalen-2-ol
- (R)-3,3'-Bis(triphenylsilyl)-[1,1'-binaphthalene]-2,2'-diol
- BS-49626
- (R)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol, 96%
- E72677
- (S)-(-)-3,3mu-Bis(triphenylsilyl)-1,1mu-bi-2-naphthol
- DTXSID40327864
- SCHEMBL1109933
- 3,3'-BIS(TRIPHENYLSILYL)-[1,1'-BINAPHTHALENE]-2,2'-DIOL
- CS-0086056
- J-002641
- 111795-33-6
- (R)-3,3'-Bis(triphenylsilyl)-1,1'-binaphthalene-2,2'-diol
- (R)-3,3''-Bis(triphenylsilyl)-[1,1''-binaphthalene]-2,2''-diol
- (S)-3,3'-Bis(triphenylsilyl)-[1,1'-binaphthalene]-2,2'-diol
- CHEMBL1982067
- E72676
- (S)-(-)-3,3'-Bis(triphenylsilyl)-1,1'-bi-2-naphthol, 96%
- (R)-3,3-Bis(triphenylsilyl)-1,1-bi-2-
- 111822-69-6
- MDL： MFCD09265078
- Inchi： 1S/C56H42O2Si2/c57-55-51(59(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)58)60(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-40,57-58H
- InChI Key： STBZSRVMGWTCOU-UHFFFAOYSA-N
- SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C2C=CC=CC2=C(C=1O)C1=C2C=CC=CC2=CC(=C1O)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 802.27200
Monoisotopic Mass: 802.27233365g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 60
Rotatable Bond Count: 9
Complexity: 1120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 103-145 °C
Solubility: Insuluble (6.6E-9 g/L) (25 ºC),
PSA: 40.46000
LogP: 7.82600
Optical Activity: [α]20/D +114°, c = 1 in chloroform

(R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 24/25

(R)-3,3′-Bis(triphenylsilyl)-1,1′-binaphthalene-2,2′-diol Pricemore >>

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